3-(4-Ethylphenyl)-6-[({3-[4-(methylsulfanyl)phenyl]-1,2,4-oxadiazol-5-yl}methyl)sulfanyl]pyridazine

• IUPAC Name: 5-[[6-(4-ethylphenyl)pyridazin-3-yl]sulfanylmethyl]-3-(4-methylsulfanylphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H20N4OS2/c1-3-15-4-6-16(7-5-15)19-12-13-21(25-24-19)29-14-20-23-22(26-27-20)17-8-10-18(28-2)11-9-17/h4-13H,3,14H2,1-2H3
• InChI Key: HNAORQBGSBNTAH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC=C(C=C4)SC
• Molecular Formula: C22H20N4OS2
• Molecular Weight: 420.6 g/mol

Description

Molecular Structure Analysis

The presence of multiple aromatic rings (phenyl, oxadiazole, and pyridazine) suggests that the molecule may have significant conjugation and potentially interesting electronic properties. The sulfur atoms in the methylsulfanyl groups could also participate in various interactions, potentially including coordination to metal ions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the oxadiazole ring is generally considered to be quite stable, but could potentially be reactive towards electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its structure. For example, the presence of multiple aromatic rings would likely make the compound relatively nonpolar and insoluble in water. The exact properties would need to be determined experimentally.

Mechanism of Action

Without specific context (such as the compound’s use in a biological system), it’s difficult to predict the mechanism of action. If the compound is intended for use as a drug, its mechanism would depend on its interactions with biological macromolecules.

Safety and Hazards

Without specific experimental data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties. For example, if the compound exhibits interesting electronic properties due to its conjugated structure, it could potentially be studied for use in electronic devices.